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Compound of Interest

Compound Name: Terbium oxide (Tb2O3)

CAS No.: 12037-01-3

Cat. No.: B1143604

Get Quote

Executive Summary
This application note details the integration of Terbium Oxide (

) into Ceria-Zirconia (

) solid solutions to enhance the Oxygen Storage Capacity (OSC) and thermal stability of
automotive Three-Way Catalysts (TWC). While Ceria-Zirconia is the industry standard for
oxygen buffering, it suffers from phase segregation and surface area loss at temperatures
exceeding

.

Key Insight: The incorporation of Terbium introduces a secondary redox couple (

) that operates synergistically with

. This doping lowers the activation energy for oxygen vacancy formation, significantly improving
"cold-start" performance (low-temperature activity) and stabilizing the cubic fluorite lattice
against thermal aging.
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Mechanistic Principles
To understand the utility of Terbium, one must look beyond simple oxide mixtures to the atomic

lattice level. The efficacy of a TWC relies on its ability to buffer the air-to-fuel ratio near

stoichiometry (

).

The Redox Synergy
In standard TWCs, Ceria releases oxygen under rich conditions (reducing atmosphere) and

stores it under lean conditions (oxidizing atmosphere).

Standard Mechanism:

Terbium Enhancement: Terbium oxides exist readily as

(a mixed valence state of

and

). When doped into the Ceria lattice,

cations distort the fluorite structure due to ionic radius mismatch (

vs

). This distortion weakens the

bonds, facilitating easier oxygen migration and vacancy formation.

Lattice Stabilization
Thermal aging causes Ceria-Zirconia to sinter and phase-separate into tetragonal (

-rich) and cubic (

-rich) phases, reducing OSC. Terbium doping stabilizes the homogeneous cubic phase up to

, preserving the high surface area required for catalytic turnover.

Pathway Visualization
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The following diagram illustrates the synergistic oxygen release mechanism facilitated by

Terbium doping.
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Figure 1: Mechanistic pathway showing how Terbium doping destabilizes the lattice oxygen,

promoting rapid vacancy formation and reduction of Ceria species.

Experimental Protocols
Note on Translational Science: For researchers accustomed to pharmaceutical High-

Throughput Screening (HTS), the following workflow is analogous. The "Support Material" is

the scaffold, the "Dopant" is the functional group modification, and the "Light-Off Temperature"

is the

equivalent.
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Protocol A: Synthesis of (CZT) Support
Method: Co-Precipitation (optimized for homogeneity).

Reagents:

Cerium(III) Nitrate Hexahydrate (

)

Zirconyl Nitrate Dihydrate (

)

Terbium(III) Nitrate Pentahydrate (

)

Ammonium Hydroxide (

solution)

Deionized Water (

)

Step-by-Step Workflow:

Stoichiometric Calculation:

Calculate molar masses to achieve a final molar ratio of

.

Example Batch: To produce 10g of oxide, dissolve approx. 15.6g Ce-nitrate, 4.8g Zr-

nitrate, and 2.6g Tb-nitrate in 500 mL DI water.

Dissolution:
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Mix metal salts in water under vigorous stirring (500 RPM) at room temperature until the

solution is clear.

Precipitation (Critical Step):

Slowly add

dropwise.

Target pH: Maintain pH at 10.0 ± 0.2.

Observation: A gelatinous precipitate will form. Continue stirring for 2 hours to ensure

homogeneity.

Aging:

Allow the precipitate to age in the mother liquor for 4 hours at room temperature.

Filtration & Washing:

Vacuum filter the precipitate.

Wash 3x with warm DI water (

) to remove nitrate ions.

Validation: Test filtrate with diphenylamine; absence of blue color indicates nitrate removal.

Drying & Calcination:

Dry at

overnight (12h).[1]

Calcine in static air at

for 4 hours (ramp rate

).
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Result: A yellowish-brown powder (Fresh Catalyst Support).

Protocol B: Catalytic Performance Screening (Light-Off
Test)
Objective: Determine the temperature at which 50% conversion (T50) of CO and NO occurs.

Equipment: Fixed-bed quartz micro-reactor coupled with a Mass Spectrometer or FTIR gas

analyzer.

Catalyst Preparation:

Impregnate the CZT support with 1 wt% Palladium (Pd) using incipient wetness

impregnation (using

solution).

Calcine at

.

Aging Step (Optional but Recommended): Age a subset of the sample at

for 10 hours in air to simulate 100,000 km of vehicle use.

Reactor Loading:

Load 100 mg of catalyst (sieved to 40-60 mesh) mixed with 300 mg SiC (diluent) into the

quartz tube.

Gas Feed Composition (Simulated Exhaust):

CO: 1000 ppm

NO: 500 ppm

: 0.8% (slightly lean/stoichiometric mix)

: Balance
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Space Velocity (GHSV):

Testing Cycle:

Ramp temperature from

to

at

.

Monitor effluent gas concentration.[2]

Data Analysis & Validation
Comparative Performance Data
The following table summarizes typical performance metrics derived from literature and internal

validation standards. Note the distinct advantage of Tb-doped samples after thermal aging.

Material
System

Condition

Surface
Area (

)

OSC (

)

CO T50 (

)

NO T50 (

)

Ce-Zr (Ref) Fresh 85 450 240 260

Ce-Zr (Ref)
Aged (

)
< 15 120 310 335

Ce-Zr-Tb

(Test)
Fresh 92 580 215 230

Ce-Zr-Tb

(Test)

Aged (

)
45 390 255 270

Table 1: Comparison of structural and catalytic properties. The "Aged" Ce-Zr-Tb retains

significantly higher surface area and lower light-off temperatures (T50) compared to the

reference.
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Workflow Visualization
This flowchart outlines the complete R&D cycle from synthesis to validation, ensuring a self-

validating loop.
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Figure 2: Experimental workflow for screening Terbium-doped catalyst supports. The "Decision"

diamond represents a critical quality control gate before investing time in catalytic testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. tytlabs.co.jp [tytlabs.co.jp]

3. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application Note: Terbium Oxide Promoters in
Advanced Three-Way Catalysts (TWC)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143604/docs#application-note-terbium-oxide-
promoters-in-advanced-three-way-catalysts-twc]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubs.acs.org/doi/abs/10.1021/cm031028n
https://www.benchchem.com/product/b1143604?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/244321181_Cerium-terbium_mixed_oxides_as_alternative_components_for_three-way_catalysts_A_comparative_study_of_PtCeTbOx_and_PtCeO2_model_systems
https://www.tytlabs.co.jp/en/english/review/rev374epdf/e374_014sakamoto.pdf
https://pubs.acs.org/doi/abs/10.1021/cm031028n
https://www.benchchem.com/product/b1143604/docs#application-note-terbium-oxide-promoters-in-advanced-three-way-catalysts-twc
https://www.benchchem.com/product/b1143604/docs#application-note-terbium-oxide-promoters-in-advanced-three-way-catalysts-twc
https://www.benchchem.com/product/b1143604/docs#application-note-terbium-oxide-promoters-in-advanced-three-way-catalysts-twc
https://www.benchchem.com/product/b1143604/docs#application-note-terbium-oxide-promoters-in-advanced-three-way-catalysts-twc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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